Cas no 1420790-96-0 ((2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol)

• Product Name: (2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol
• CAS No: 1420790-96-0
• MF: C₁₆H₂₅F₃O₃Si
• MW: 350.448616743088
• CID: 5950127
• PubChem ID: 131873603
• Update Time: 2025-05-20

(2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-, (2R)-
• 1420790-96-0
• (2R)-2-[(tert-butyldimethylsilyl)oxy]-3-[3-(trifluoromethyl)phenoxy]propan-1-ol
• (R)-2-((tert-butyldimethylsilyl)oxy)-3-(3-(trifluoromethyl)phenoxy)propan-1-ol
• (2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol

• Inchi： 1S/C16H25F3O3Si/c1-15(2,3)23(4,5)22-14(10-20)11-21-13-8-6-7-12(9-13)16(17,18)19/h6-9,14,20H,10-11H2,1-5H3/t14-/m1/s1
• InChI Key： NDRBIWGMSKJOIK-CQSZACIVSA-N
• SMILES： C(O)[C@@H](O[Si](C(C)(C)C)(C)C)COC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 350.15250568g/mol
• Monoisotopic Mass: 350.15250568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 360.5±42.0 °C(Predicted)
• pka: 14.14±0.10(Predicted)

Additional information on (2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol

Compound (2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol: A Comprehensive Overview

The compound (2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol, identified by the CAS number 1420790-96-0, is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound is notable for its complex structure, which includes a chiral center, a silyl ether group, and a trifluoromethyl-substituted phenoxy group. These structural features make it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the importance of silyl ether groups in protecting hydroxyl functionalities during organic synthesis. The presence of the (1,1-dimethylethyl)dimethylsilyl group in this compound serves as an excellent protective moiety, ensuring stability during reaction conditions that would otherwise degrade hydroxyl groups. This protective capability is particularly useful in multi-step synthesis workflows where precise control over functional groups is essential.

The trifluoromethyl phenoxy substituent introduces unique electronic and steric properties to the molecule. Trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. In this compound, the trifluoromethyl phenoxy group enhances the molecule's ability to participate in specific types of chemical transformations, such as nucleophilic aromatic substitutions or cross-coupling reactions.

Chirality plays a critical role in the biological activity of many compounds, and this molecule's (2R) configuration underscores its potential use in asymmetric synthesis. The stereochemistry at the second carbon atom can significantly impact the molecule's interactions with biological systems, making it a promising candidate for drug discovery efforts targeting specific enzyme pockets or receptor sites.

In terms of synthetic applications, this compound has been employed as an intermediate in the construction of bioactive molecules with complex architectures. Its ability to undergo various transformations while maintaining its stereochemical integrity makes it a versatile building block in organic synthesis. Recent advancements in catalytic asymmetric synthesis have further expanded its utility, enabling researchers to access enantiomerically enriched materials with high efficiency.

The integration of silyl protecting groups with trifluoromethyl-substituted aryl ethers has also opened new avenues for material science applications. For instance, this compound has been explored as a precursor for high-performance polymers and optoelectronic materials. The combination of its thermal stability and electronic properties makes it suitable for applications in organic electronics and advanced coatings.

In conclusion, the compound (2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-[3-(trifluoromethyl)phenoxy]-1-propanol represents a sophisticated example of modern chemical design. Its unique structural features and versatile reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry and materials science is likely to grow even further.